Cas no 51304-69-9 (4-(methylsulfanyl)phenylhydrazine)

• Product Name: 4-(methylsulfanyl)phenylhydrazine
• CAS No: 51304-69-9
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• MDL: MFCD08669828
• CID: 362587
• PubChem ID: 2760978
• Update Time: 2025-06-12

4-(methylsulfanyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [4-(methylthio)phenyl]-
• (4-(METHYLTHIO)PHENYL)HYDRAZINE
• (4-methylsulfanylphenyl)hydrazine
• (4-Methylmercapto-phenyl)-hydrazin
• (4-methylsulfanyl-phenyl)-hydrazine
• 1-[4-(methylsulfanyl)phenyl]hydrazine
• 4-(methylthio)phenylhydrazine
• 4-Hydrazino-thioanisol
• 4-Hydrazino-thiophenol-methylaether
• 4-methylthiophenyl hydrazine
• 4-methylthio-phenylhydrazine
• AC1MC3WB
• AG-F-73478
• CTK1G5004
• SureCN1143678
• 4-(methylsulfanyl)phenylhydrazine
• DTXSID10375453
• 51304-69-9
• 4-methylthiophenylhydrazine
• A898248
• [4-(methylsulfanyl)phenyl]hydrazine
• SCHEMBL1143678
• AKOS000158081
• RMTYJLWDVSGYDC-UHFFFAOYSA-N
• EN300-227115

• MDL： MFCD08669828
• Inchi： 1S/C7H10N2S/c1-10-7-4-2-6(9-8)3-5-7/h2-5,9H,8H2,1H3
• InChI Key： RMTYJLWDVSGYDC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)NN

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 4-(methylsulfanyl)phenylhydrazine

Comprehensive Analysis of 4-(Methylsulfanyl)phenylhydrazine (CAS No. 51304-69-9): Properties, Applications, and Industry Trends

4-(Methylsulfanyl)phenylhydrazine (CAS No. 51304-69-9) is a specialized organic compound with a unique molecular structure combining a phenylhydrazine moiety with a methylsulfanyl functional group. This sulfur-containing aromatic hydrazine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. The compound's CAS registry number 51304-69-9 serves as its unique identifier in chemical databases, ensuring precise tracking across global supply chains.

Recent studies highlight the growing importance of 4-(methylsulfanyl)phenylhydrazine derivatives in medicinal chemistry, particularly as building blocks for heterocyclic compound synthesis. Researchers are investigating its potential in developing novel enzyme inhibitors and biologically active molecules, aligning with current industry demands for targeted therapeutics. The methylsulfanyl group contributes to enhanced lipophilicity, a property increasingly valued in drug design for improved membrane permeability.

From a synthetic chemistry perspective, 51304-69-9 demonstrates remarkable utility in multi-step organic synthesis. Its phenylhydrazine structure enables participation in various condensation reactions, while the thioether functionality offers opportunities for further derivatization. This dual reactivity makes it particularly valuable for constructing complex molecular architectures, addressing the pharmaceutical industry's need for diverse scaffold structures in drug discovery programs.

Environmental and safety considerations for 4-(methylsulfanyl)phenylhydrazine processing have become a focal point in modern chemical manufacturing. The compound's thermal stability and storage requirements are frequently searched topics among laboratory professionals, reflecting the industry's emphasis on green chemistry principles and process safety. Proper handling protocols for hydrazine-containing compounds remain crucial, with many researchers seeking information about compatible solvents and reaction conditions for this specific derivative.

The analytical characterization of CAS 51304-69-9 presents interesting challenges and opportunities. Advanced techniques such as HPLC-MS analysis and NMR spectroscopy are commonly employed to verify the purity and structure of this compound. Recent publications emphasize the importance of spectroscopic fingerprinting for quality control, especially when the material is used in high-value applications. These analytical aspects are particularly relevant to quality assurance specialists searching for reference standards and characterization methods.

Market trends indicate growing demand for functionalized phenylhydrazines like 4-(methylsulfanyl)phenylhydrazine, driven by expanding research in small molecule therapeutics and agrochemical innovation. The compound's cost-effectiveness compared to more complex intermediates makes it attractive for both academic and industrial applications. Supply chain data shows increasing inquiries about bulk availability and custom synthesis options, suggesting its rising importance in specialty chemical portfolios.

Future research directions for 51304-69-9 may explore its potential in catalysis and material science applications. The electron-rich aromatic system combined with the hydrazine functionality offers intriguing possibilities for designing novel ligand systems or functional materials. These emerging applications align with current scientific interests in multifunctional compounds that bridge traditional disciplinary boundaries between chemistry, biology, and materials engineering.